4-oxo-N-[2-(pyrazine-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide

• Molecular Formula: C16H14N6O3
• Molecular Weight: 338.32 g/mol
• IUPAC Name: 4-oxo-N-[2-(pyrazine-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide
• InChI: InChI=1S/C16H14N6O3/c23-14-10-3-1-2-4-11(10)21-13(22-14)16(25)20-8-7-19-15(24)12-9-17-5-6-18-12/h1-6,9H,7-8H2,(H,19,24)(H,20,25)(H,21,22,23)
• InChI Key: MTDKAMREJYSBNJ-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)N=C(N2)C(=O)NCCNC(=O)C3=NC=CN=C3

Description

4-oxo-N-[2-(pyrazine-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is a member of the quinazoline family of compounds, which are known to exhibit a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 4-oxo-N-[2-(pyrazine-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide involves the inhibition of kinase activity. Kinases are enzymes that play a crucial role in cell signaling and regulation. By inhibiting the activity of specific kinases, this compound can disrupt the signaling pathways that contribute to the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-oxo-N-[2-(pyrazine-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide depend on the specific kinases that it inhibits. In general, this compound has been shown to exhibit potent anti-cancer activity in vitro and in vivo. It has also been shown to have anti-inflammatory and anti-angiogenic effects, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

The advantages of using 4-oxo-N-[2-(pyrazine-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide in lab experiments include its potent inhibitory activity against a variety of kinases, its potential as a targeted cancer therapy, and its anti-inflammatory and anti-angiogenic effects. However, there are also some limitations to using this compound in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are many future directions for research on 4-oxo-N-[2-(pyrazine-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide. One area of focus could be the optimization of its chemical structure to improve its potency and selectivity. Another area of research could be the development of combination therapies that incorporate this compound with other targeted cancer therapies. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other disease areas.

Synthesis Methods

The synthesis of 4-oxo-N-[2-(pyrazine-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide involves the reaction of 2-aminopyrazine-2-carboxylic acid with 2-chloro-N-(2-chloroethyl)quinazolin-4-amine in the presence of triethylamine and N,N-dimethylformamide. The resulting compound is then treated with acetic anhydride and triethylamine to obtain the final product.

Scientific Research Applications

The quinazoline family of compounds has been extensively studied for their potential applications in drug discovery and development. 4-oxo-N-[2-(pyrazine-2-carbonylamino)ethyl]-1H-quinazoline-2-carboxamide has been shown to exhibit potent inhibitory activity against a variety of kinases, including epidermal growth factor receptor (EGFR), vascular endothelial growth factor receptor (VEGFR), and platelet-derived growth factor receptor (PDGFR). This makes it a promising candidate for the development of targeted cancer therapies.